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Compound of Interest

Compound Name: (S)-3-(Methylsulfonyl)pyrrolidine

Cat. No.: B1328561 Get Quote

Technical Guide: (S)-3-
(Methylsulfonyl)pyrrolidine
This technical guide provides an overview of the chemical properties of (S)-3-
(Methylsulfonyl)pyrrolidine, including its molecular weight and formula. Due to the limited

availability of specific experimental data in the public domain for this compound, this guide also

presents a representative synthetic workflow and a generalized experimental protocol relevant

to its chemical class.

Chemical Identity and Properties
(S)-3-(Methylsulfonyl)pyrrolidine is a heterocyclic organic compound. The pyrrolidine ring is

a common structural motif in many biologically active molecules and pharmaceuticals.[1][2][3]

[4] The methylsulfonyl group can influence the compound's polarity and ability to act as a

hydrogen bond acceptor, which can be crucial for its interaction with biological targets.

Below is a summary of the key molecular data for (S)-3-(Methylsulfonyl)pyrrolidine.
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Parameter Value Reference

Molecular Formula C5H11NO2S [5]

Molecular Weight 149.21 g/mol [5]

CAS Number 290328-57-3 [5]

Representative Synthetic Workflow
Specific synthesis protocols for (S)-3-(Methylsulfonyl)pyrrolidine are not readily available in

published literature. However, a general synthetic route for similar substituted pyrrolidines can

be conceptualized based on common organic synthesis methodologies for related structures. A

plausible multi-step synthesis starting from a chiral precursor is outlined below. This workflow is

a representative example and not a depiction of a validated process for this specific molecule.

A common strategy involves starting with a readily available chiral molecule, such as (R)-3-

hydroxypyrrolidine, followed by protection of the amine, activation of the hydroxyl group, and

subsequent nucleophilic substitution.
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Step 1: Protection

Step 2: Sulfonylation

Step 3: Nucleophilic Substitution & Deprotection

(R)-3-Hydroxypyrrolidine

N-Protection (e.g., with Boc anhydride)

 Reagent 

N-Boc-(R)-3-hydroxypyrrolidine

Sulfonylation (e.g., with Methanesulfonyl Chloride)

N-Boc-(R)-3-(methylsulfonyloxy)pyrrolidine

 Intermediate 

Deprotection (e.g., with acid)

(S)-3-(Methylsulfonyl)pyrrolidine

 Intermediate 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

